Bisphenol P-d16

Specification

• Molecular Formula: C₂₄H₁₀D₁₆O₂
• Molecular Weight: 362.56

Introduction

Chemical Structure and Properties

Structural Characteristics

Bisphenol P-d16 features a central benzene ring connected to two phenol groups via isopropyl bridges. The molecule contains 16 deuterium atoms strategically replacing hydrogens throughout the structure, creating an isotopically labeled analog with identical chemical behavior but different mass.

Physical and Chemical Properties

The detailed physical and chemical properties of Bisphenol P-d16 are presented in the following table:

Property	Value
Catalogue Number	IM022995
CAS No.	—
Alternate CAS No. (unlabelled)	2167-51-3
Chemical Name	Bisphenol P-d16
Molecular Formula	C24H10D16O2
Molecular Weight	362.56
Appearance	White to Off-White Solid
Melting Point	161-163°C
Storage Conditions	-20°C
Solubility	Slightly soluble in acetone, DMSO, methanol

The compound maintains the same chemical reactivity profile as non-deuterated Bisphenol P, but the mass difference of 16 atomic mass units (due to the deuterium atoms) makes it distinguishable in mass spectrometric analyses.

Nomenclature and Alternative Names

Bisphenol P-d16 is known by numerous systematic and common names that reflect its chemical structure:

• 1,4-Bis(1-(4-hydroxyphenyl)-1-methylethyl)benzene-d16

• 1,4-Bis(4-hydroxycumyl)benzene-d16

• 1,4-Bis(p-hydroxycumyl)benzene-d16

• 1,4-Bis[2-(4-hydroxyphenyl)-2-propyl]benzene-d16

• 1,4-Bis[α-methyl-α-(4-hydroxyphenyl)ethyl]benzene-d16

• 4,4'-(p-Phenylenediisopropylidene)bisphenol-d16

• 4,4'-(p-Phenylenediisopropylidene)diphenol-d16

• B 1563-d16

• α,α'-Bis(4-hydroxyphenyl)-1,4-diisopropylbenzene-d16

• α,α'-Bis(4-hydroxyphenyl)-p-diisopropylbenzene-d16

This diversity in nomenclature reflects the compound's structural complexity and its relationship to other bisphenol compounds.

Applications and Significance

Analytical Applications

The primary application of Bisphenol P-d16 is as an analytical standard in environmental and biological research. Specifically, it serves as:

• An internal standard for quantitative analysis of Bisphenol P in various matrices using mass spectrometry-based methods.

• A reference material for method development and validation in analytical laboratories.

• A quality control standard for ensuring analytical accuracy in environmental monitoring programs.

The deuterium labeling provides a unique mass signature that allows it to be distinguished from the non-labeled compound during analysis, making it particularly valuable for quantitative determinations.

Research Significance

Bisphenol P-d16 plays an important role in research related to:

• Environmental fate and distribution studies of bisphenols

• Metabolic pathway investigations of bisphenol compounds

• Biomonitoring programs examining human exposure to industrial chemicals

• Method development for trace analysis of emerging contaminants

The parent compound, Bisphenol P, is a derivative of Bisphenol A, which is used as a monomer for polycarbonate and epoxy resins. The deuterated analog allows researchers to study these compounds with greater precision in both environmental and health contexts.

Analytical Methodology

Instrumental Analysis

Based on analytical approaches used for similar deuterated bisphenols, the instrumental analysis of Bisphenol P-d16 would typically involve:

• Liquid chromatography (LC) for separation of complex mixtures

• Mass spectrometry (MS) for detection and quantification

• Multiple reaction monitoring (MRM) for sensitive and selective quantitation

The 16 deuterium atoms create a significant mass shift compared to the non-deuterated Bisphenol P, which allows for clear differentiation between the internal standard and the analyte during mass spectrometric analysis.

Comparison with Related Deuterated Bisphenols

The characteristics of Bisphenol P-d16 can be contextualized by comparing it with other deuterated bisphenols that serve similar analytical purposes. While specific comparative data is limited in the available literature, the following table offers insights into the differences between Bisphenol P-d16 and Bisphenol A-d16:

Characteristic	Bisphenol P-d16	Bisphenol A-d16
Molecular Formula	C24H10D16O2	C15D16O2
Molecular Weight	362.56	244.38
Structure	Core structure with central benzene ring and two isopropyl bridges	Simpler structure with two phenol groups connected by a central carbon
Storage Temperature	-20°C	+20°C (varies by supplier)
Parent Compound Application	Derivative of BPA for special applications	Widely used in polycarbonate plastics and epoxy resins

This comparison highlights the structural complexity of Bisphenol P-d16 compared to Bisphenol A-d16, which is reflected in their different molecular weights and formulas.

While information specific to Bisphenol P-d16 remains somewhat limited in the scientific literature, its chemical properties, applications, and analytical relevance can be understood within the broader context of deuterated reference standards for environmental analysis. The compound serves a critical role in analytical chemistry, environmental monitoring, and toxicological research.

Future research directions may include:

• Development of optimized analytical methods specifically for Bisphenol P and its deuterated analog

• Investigation of the environmental fate and behavior of Bisphenol P

• Comparative studies on the metabolism and biological effects of various bisphenol derivatives

• Expansion of isotopically labeled standards to include other bisphenol compounds of emerging concern